Cas no 6946-09-4 (1H-Benzotriazole-1-propanenitrile)

1H-Benzotriazole-1-propanenitrile is a heterocyclic organic compound featuring a benzotriazole core functionalized with a propanenitrile group. This structure imparts unique chemical properties, making it valuable in applications such as corrosion inhibition, photostabilization, and organic synthesis. Its benzotriazole moiety offers strong metal-coordinating capabilities, enhancing its effectiveness as an inhibitor for copper and other non-ferrous metals. The nitrile group further increases reactivity, enabling its use as an intermediate in the synthesis of more complex molecules. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its incorporation into formulations for industrial and research applications. Its dual functionality makes it a versatile reagent in material science and fine chemical production.

1H-Benzotriazole-1-propanenitrile structure

6946-09-4 structure

Product Name:1H-Benzotriazole-1-propanenitrile

CAS No:6946-09-4

MF:C₉H₈N₄

MW:172.18662071228

MDL:MFCD00466601

CID:529971

PubChem ID:243414

Update Time:2025-06-09

1H-Benzotriazole-1-propanenitrile Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole-1-propanenitrile
- 3-Benzotriazol-1-yl-propionitril;3-benzotriazolylpropanenitrile;1-<2-Cyan-ethyl>-benzotriazol;3-benzotriazol-1-yl-propionitrile;
- 3-(benzotriazol-1-yl)propanenitrile
- MFCD00466601
- SR-01000390913
- 6946-09-4
- NCGC00043244-02
- CHEMBL1387942
- SMR000019036
- HMS2368N05
- AKOS005174349
- DTXSID20287891
- CS-0247527
- 3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile
- ChemDiv3_000293
- NSC53149
- 3-(1H-benzotriazol-1-yl)propanenitrile
- EN300-36746
- HMS1473N07
- 3-(1h-benzo[d][1,2,3]triazol-1-yl)propanenitrile
- EU-0066964
- NSC-53149
- MLS000084689
- Z91644832
- IDI1_019611
- LS-04496
- SR-01000390913-1
- MDL： MFCD00466601
- Inchi： 1S/C9H8N4/c10-6-3-7-13-9-5-2-1-4-8(9)11-12-13/h1-2,4-5H,3,7H2
- InChI Key： ANMOBWUFLHVUBF-UHFFFAOYSA-N
- SMILES： N1(CCC#N)C2C=CC=CC=2N=N1

Computed Properties

Exact Mass: 172.07500
Monoisotopic Mass: 172.074896
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 54.5

Experimental Properties

Density: 1.25
Boiling Point: 397.8°Cat760mmHg
Flash Point: 194.4°C
Refractive Index: 1.663
PSA: 54.50000
LogP: 1.34498

1H-Benzotriazole-1-propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM524139-1g	3-(1H-Benzo[d][1,2,3]triazol-1-yl)propanenitrile	6946-09-4	97%	1g	$196	2024-07-24
abcr	AB408767-500 mg	3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile	6946-09-4		500MG	€195.40	2023-02-20
abcr	AB408767-1 g	3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile	6946-09-4		1 g	€239.00	2023-07-19
abcr	AB408767-5 g	3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile	6946-09-4		5 g	€656.50	2023-07-19
abcr	AB408767-10 g	3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile	6946-09-4		10 g	€1,074.00	2023-07-19
Enamine	EN300-36746-0.05g	3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile	6946-09-4	95.0%	0.05g	$87.0	2025-03-21
Enamine	EN300-36746-0.1g	3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile	6946-09-4	95.0%	0.1g	$130.0	2025-03-21
Enamine	EN300-36746-0.25g	3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile	6946-09-4	95.0%	0.25g	$186.0	2025-03-21
Enamine	EN300-36746-0.5g	3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile	6946-09-4	95.0%	0.5g	$293.0	2025-03-21
Enamine	EN300-36746-1.0g	3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile	6946-09-4	95.0%	1.0g	$376.0	2025-03-21